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Compound of Interest

Compound Name: 4-Bromotriphenylamine

Cat. No.: B1269916 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Bromotriphenylamine, a

versatile organic compound with significant applications in pharmaceuticals, materials science,

and chemical synthesis.

Core Chemical Information
4-Bromotriphenylamine, with the CAS number 36809-26-4, is an aromatic amine

characterized by a bromine atom substituted on one of the phenyl rings of a triphenylamine

core.[1][2] Its chemical structure and key identifiers are fundamental to its utility in various

synthetic applications.

Table 1: Chemical Identity of 4-Bromotriphenylamine
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Identifier Value

CAS Number 36809-26-4

Molecular Formula C18H14BrN

Molecular Weight 324.21 g/mol [1][3]

IUPAC Name 4-bromo-N,N-diphenylaniline[4]

Synonyms
4-Bromo-N,N-diphenylaniline, (4-

Bromophenyl)diphenylamine[1][2]

InChI Key SQTLUXJWUCHKMT-UHFFFAOYSA-N[1]

SMILES
C1=CC=C(C=C1)N(C2=CC=CC=C2)C3=CC=C(

C=C3)Br[4]

Physicochemical Properties
The physical and chemical properties of 4-Bromotriphenylamine dictate its handling, storage,

and reactivity in experimental setups. It typically presents as a white to off-white crystalline

powder.[1][5]

Table 2: Physicochemical Data for 4-Bromotriphenylamine

Property Value

Appearance White to off-white powder/crystal[1][5]

Melting Point 108-112 °C[1][6]

Boiling Point
185 °C at 2.5 mmHg[1] / 496.6 °C at 760

mmHg[5]

Solubility
Insoluble in water; Soluble in toluene, ethanol,

benzene, and chloroform[1][5]

Density 1.369 g/cm³ (Predicted)[1]

Purity >97.0% (GC)[7]
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Note on Boiling Point: The significant difference in boiling points reported is due to the different

pressures at which the measurements were taken. The lower boiling point is at reduced

pressure, which is a common practice for high molecular weight compounds to prevent

decomposition at higher temperatures.

Synthesis and Experimental Protocols
The synthesis of 4-Bromotriphenylamine can be achieved through several methods. A

common and effective laboratory-scale synthesis involves the bromination of triphenylamine

using N-bromosuccinimide (NBS).

Experimental Protocol: Synthesis via Bromination with NBS

Reactants:

Triphenylamine (1 equivalent)

N-Bromosuccinimide (NBS) (1 equivalent)

Carbon tetrachloride (CCl4) as the solvent

Procedure:

Dissolve triphenylamine (e.g., 2.1 g, 8.16 mmol) in CCl4 (e.g., 40 mL).[1]

Add NBS (e.g., 1.6 g, 8.16 mmol) to the solution.[1]

Reflux the reaction mixture for 4 hours under a nitrogen (N2) atmosphere.[1] A solid

byproduct, succinimide, will form during the reaction.[1]

After the reaction is complete, filter the mixture to remove the succinimide.[1]

Evaporate the solvent from the filtrate.[1]

Recrystallize the crude product from ethanol to yield pure 4-Bromotriphenylamine. A

yield of 93% has been reported for this method.[1]

Alternative Synthesis Routes:
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Buchwald-Hartwig Cross-Coupling Reaction: This method involves the reaction of N,N-

diphenylaniline with a bromoarene in the presence of a palladium catalyst and a base.[5]

Ullmann Reaction: N,N-diphenylaniline can be reacted with copper(I) bromide in the

presence of a ligand such as 1,10-phenanthroline to produce 4-Bromotriphenylamine.[5]

graph Synthesis_Workflow { graph [rankdir="LR", splines=ortho, bgcolor="#F1F3F4"]; node
[shape=box, style="filled", fontname="Arial", fontsize=12, fontcolor="#202124"]; edge
[fontname="Arial", fontsize=10, color="#5F6368"];

// Nodes Triphenylamine [label="Triphenylamine", fillcolor="#4285F4", fontcolor="#FFFFFF"];

NBS [label="N-Bromosuccinimide\n(NBS)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Solvent

[label="Carbon Tetrachloride\n(Solvent)", fillcolor="#FFFFFF"]; Reaction [label="Reflux under

N2\n(4 hours)", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"]; Filtration

[label="Filtration", shape=diamond, fillcolor="#34A853", fontcolor="#FFFFFF"]; Evaporation

[label="Solvent Evaporation", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"];

Recrystallization [label="Recrystallization\n(Ethanol)", shape=diamond, fillcolor="#34A853",

fontcolor="#FFFFFF"]; Product [label="4-Bromotriphenylamine\n(93% Yield)", shape=box,

fillcolor="#EA4335", fontcolor="#FFFFFF"]; Byproduct [label="Succinimide (Solid)",

fillcolor="#FFFFFF"];

// Edges Triphenylamine -> Reaction; NBS -> Reaction; Solvent -> Reaction; Reaction ->

Filtration; Filtration -> Byproduct [label="Remove"]; Filtration -> Evaporation [label="Filtrate"];

Evaporation -> Recrystallization; Recrystallization -> Product; }

Caption: Synthesis workflow for 4-Bromotriphenylamine via bromination.

Applications in Research and Development
4-Bromotriphenylamine is a valuable building block in several areas of research and industry.

Pharmaceutical Intermediate: It serves as a precursor in the synthesis of various

pharmaceuticals, including antihistamines, antipsychotics, and antidepressants.[5] Examples

of drugs where this or similar intermediates are used include Doxepin, Diphenhydramine,

and Nefazodone.[5] Its structure allows for the introduction of specific functionalities required

in complex drug molecules.
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Materials Science (OLEDs): This compound is utilized in the synthesis of organic

semiconductor materials for Organic Light-Emitting Diodes (OLEDs).[2] Its triphenylamine

core provides good hole-transporting properties, which are crucial for the efficiency of OLED

devices.

Fluorescent Probes: 4-Bromotriphenylamine is used as a starting material to create highly

sensitive and selective fluorescent probes. For instance, it has been used to synthesize a

Schiff base fluorescent probe for the rapid detection of mercury ions (Hg2+) in solution, with

a low detection limit and fast response time.[1]

Dye Intermediate: It is an important intermediate in the production of various dyes, including

acid dyes, reactive dyes, and disperse dyes.[5]

graph Applications { graph [bgcolor="#F1F3F4"]; node [shape=box, style="filled",
fontname="Arial", fontsize=12, fontcolor="#202124"]; edge [color="#5F6368"];

// Main Compound BTA [label="4-Bromotriphenylamine", fillcolor="#EA4335",

fontcolor="#FFFFFF"];

// Applications Pharma [label="Pharmaceuticals", fillcolor="#4285F4", fontcolor="#FFFFFF"];

OLEDs [label="OLED Materials", fillcolor="#FBBC05", fontcolor="#202124"]; Probes

[label="Fluorescent Probes", fillcolor="#34A853", fontcolor="#FFFFFF"]; Dyes [label="Dye

Intermediates", fillcolor="#FFFFFF"];

// Sub-applications Antihistamines [label="Antihistamines", shape=ellipse, fillcolor="#F1F3F4"];

Antipsychotics [label="Antipsychotics", shape=ellipse, fillcolor="#F1F3F4"]; Antidepressants

[label="Antidepressants", shape=ellipse, fillcolor="#F1F3F4"]; Hg_Detection [label="Hg2+

Detection", shape=ellipse, fillcolor="#F1F3F4"];

// Relationships BTA -> Pharma [label="Precursor"]; BTA -> OLEDs [label="Building Block"];

BTA -> Probes [label="Starting Material"]; BTA -> Dyes [label="Intermediate"];

Pharma -> Antihistamines; Pharma -> Antipsychotics; Pharma -> Antidepressants;

Probes -> Hg_Detection; }

Caption: Key application areas of 4-Bromotriphenylamine.
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Safety and Handling
Appropriate safety precautions must be observed when handling 4-Bromotriphenylamine. It is

classified as harmful and an irritant.

Table 3: GHS Hazard and Precautionary Statements

Hazard Class Code Statement

Acute Toxicity, Oral H302 Harmful if swallowed[1][4]

Skin Corrosion/Irritation H315 Causes skin irritation[1][4]

Skin Sensitization H317
May cause an allergic skin

reaction[1][4]

Serious Eye Damage/Irritation H319
Causes serious eye irritation[1]

[4]

Specific Target Organ Toxicity H335
May cause respiratory

irritation[1][4]

Aquatic Hazard, Long-Term H413
May cause long lasting harmful

effects to aquatic life[1][4]

Precautionary Measures: Wear suitable protective clothing, gloves, and eye/face protection.

[2] In case of contact with eyes, rinse immediately with plenty of water and seek medical

advice.[2] Store in a cool, dry, and well-ventilated area. Keep the container tightly sealed and

in a dark place.[1]

This guide provides essential technical information for professionals working with 4-
Bromotriphenylamine. For further details, consulting the specific Safety Data Sheet (SDS)

from your supplier is highly recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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